Cas no 1082501-00-5 ({1-(3,5-Dimethylisoxazol-4-yl)sulfonylpiperidin-4-yl}acetic Acid)

• Product Name: {1-(3,5-Dimethylisoxazol-4-yl)sulfonylpiperidin-4-yl}acetic Acid
• CAS No: 1082501-00-5
• MF: C₁₂H₁₈N₂O₅S
• MW: 302.346722126007
• MDL: MFCD11585622
• CID: 1185514
• PubChem ID: 25220750
• Update Time: 2025-10-29

{1-(3,5-Dimethylisoxazol-4-yl)sulfonylpiperidin-4-yl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• {1-[(3,5-dimethylisoxazol-4-yl)sulfonyl]piperidin-4-yl}acetic Acid
• {1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl}acetic acid
• STK506045
• 2-(1-((3,5-Dimethylisoxazol-4-yl)sulfonyl)piperidin-4-yl)acetic acid
• MFCD11585622
• LS-03230
• 1082501-00-5
• (1-[(3,5-DIMETHYLISOXAZOL-4-YL)SULFONYL]PIPERIDIN-4-YL)ACETIC ACID
• 2-{1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl}acetic acid
• ALBB-009718
• AKOS005172131
• [1-(3,5-DIMETHYL-1,2-OXAZOL-4-YLSULFONYL)PIPERIDIN-4-YL]ACETIC ACID
• 2-(1-((3,5-Dimethylisoxazol-4-yl)sulfonyl)piperidin-4-yl)aceticacid
• 2-[1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl]acetic acid
• 4-piperidineacetic acid, 1-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]-
• {1-(3,5-Dimethylisoxazol-4-yl)sulfonylpiperidin-4-yl}acetic Acid

• MDL： MFCD11585622
• Inchi： 1S/C12H18N2O5S/c1-8-12(9(2)19-13-8)20(17,18)14-5-3-10(4-6-14)7-11(15)16/h10H,3-7H2,1-2H3,(H,15,16)
• InChI Key： HNVZZVGKJUDKLU-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(N1CCC(CC(=O)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 302.09364285g/mol
• Monoisotopic Mass: 302.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 109Ų

{1-(3,5-Dimethylisoxazol-4-yl)sulfonylpiperidin-4-yl}acetic Acid Security Information

• HazardClass：IRRITANT

Additional information on {1-(3,5-Dimethylisoxazol-4-yl)sulfonylpiperidin-4-yl}acetic Acid

Introduction to {1-(3,5-Dimethylisoxazol-4-yl)sulfonylpiperidin-4-yl}acetic Acid (CAS No. 1082501-00-5)

{1-(3,5-Dimethylisoxazol-4-yl)sulfonylpiperidin-4-yl}acetic Acid} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 1082501-00-5, this compound represents a unique structural motif that combines a sulfonyl group with a piperidine ring, further functionalized by an isoxazole moiety. The presence of these specific chemical groups imparts distinct properties that make it a valuable candidate for various biochemical and pharmacological applications.

The isoxazole ring, characterized by its heterocyclic structure containing oxygen and nitrogen atoms, is known for its role in biological systems and its potential as a pharmacophore. In particular, the 3,5-dimethyl substitution on the isoxazole ring enhances its stability and reactivity, making it more suitable for synthetic applications. This structural feature, combined with the piperidine scaffold, contributes to the compound's ability to interact with biological targets in a specific manner.

The sulfonyl group attached to the piperidine ring further modulates the electronic properties of the molecule, influencing its solubility, bioavailability, and binding affinity. This makes {1-(3,5-Dimethylisoxazol-4-yl)sulfonylpiperidin-4-yl}acetic Acid a promising candidate for drug discovery efforts aimed at developing novel therapeutic agents. The acetic acid moiety at the terminal position adds another layer of functionality, allowing for further derivatization and customization to meet specific research needs.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The combination of an isoxazole ring with a sulfonylpiperidine moiety has been explored in several studies for its potential applications in treating various diseases. For instance, researchers have investigated its role in modulating enzyme activity and receptor binding interactions. These studies have shown that such compounds can exhibit potent effects on biological pathways relevant to inflammation, pain management, and neurodegenerative disorders.

One of the most compelling aspects of {1-(3,5-Dimethylisoxazol-4-yl)sulfonylpiperidin-4-yl}acetic Acid is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for diverse chemical modifications, enabling chemists to tailor the molecule's properties for specific applications. This flexibility has been leveraged in the development of libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying lead candidates for drug development.

In addition to its pharmacological potential, this compound has also been studied for its chemical stability and compatibility with various analytical techniques. Its well-defined structure makes it an ideal candidate for spectroscopic analysis, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques have been instrumental in elucidating its molecular structure and understanding its behavior in different chemical environments.

The synthesis of {1-(3,5-Dimethylisoxazol-4-yl)sulfonylpiperidin-4-yl}acetic Acid involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the isoxazole ring through cyclization reactions, followed by sulfonylation and piperidine functionalization. Each step must be meticulously controlled to avoid side reactions and impurities that could affect the compound's efficacy.

Recent research has also explored the use of computational methods to predict the biological activity of this compound. Molecular modeling techniques have been employed to simulate interactions between {1-(3,5-Dimethylisoxazol-4-yl)sulfonylpiperidin-4-yl}acetic Acid and target proteins. These simulations have provided valuable insights into its binding mechanisms and have helped guide further optimization efforts.

The compound's potential applications extend beyond traditional pharmaceuticals. It has been investigated as a building block for more complex molecules in materials science and agrochemicals. The unique combination of functional groups makes it a versatile intermediate that can be incorporated into various synthetic pathways.

In conclusion, {1-(3,5-Dimethylisoxazol-4-yl)sulfonylpiperidin-4-yl}acetic Acid (CAS No. 1082501-00-5) represents a fascinating example of how structural complexity can be leveraged to develop novel compounds with significant biological activity. Its unique combination of an isoxazole ring, sulfonyl group, and piperidine scaffold makes it a valuable tool in pharmaceutical research. As our understanding of biological systems continues to evolve, compounds like this are likely to play an increasingly important role in drug discovery and development efforts.